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For Researchers, Scientists, and Drug Development Professionals

A Note on the Target Molecule: 5-Amino-2-chloro-4-
hitrobenzoic acid

Initial research to compile a comprehensive technical guide on 5-Amino-2-chloro-4-
nitrobenzoic acid revealed a significant scarcity of specific data for this particular isomer in
publicly available chemical databases and scientific literature. While numerous related isomers
are well-documented, the precise configuration of 5-amino, 2-chloro, and 4-nitro substitution on
the benzoic acid ring does not correspond to a readily available CAS number or substantial
research. This suggests that the compound may be novel, exceptionally rare, or referenced
under a different nomenclature.

In the spirit of providing a valuable and technically accurate resource, this guide will focus on a
closely related and extensively studied isomer: 2-Chloro-4-nitrobenzoic acid. This compound
serves as a critical precursor in the synthesis of various pharmaceutical intermediates,
including the corresponding amino-substituted derivatives, making its study highly relevant to
the interests of researchers in drug development. This guide will provide an in-depth
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exploration of its molecular structure, synthesis, properties, and applications, grounded in
authoritative scientific sources.

An In-depth Technical Guide to 2-Chloro-4-

nitrobenzoic Acid
Introduction

2-Chloro-4-nitrobenzoic acid (CAS No. 99-60-5) is a substituted aromatic carboxylic acid that
plays a significant role as a versatile intermediate in organic synthesis.[1][2] Its molecular
structure, featuring a carboxylic acid group, a chlorine atom, and a nitro group on a benzene
ring, provides multiple reactive sites for the construction of more complex molecules. This
makes it a valuable building block in the pharmaceutical and agrochemical industries.[1][2]
Notably, it is a precursor for the synthesis of various biologically active compounds, including
antiviral and anticancer agents.[3] The potential for this compound and its derivatives in drug
development is an active area of research.[4][5]

Molecular Structure and Physicochemical Properties

The molecular structure of 2-Chloro-4-nitrobenzoic acid is characterized by the ortho-position of
the chlorine atom and the para-position of the nitro group relative to the carboxylic acid
function. This specific arrangement of substituents influences its electronic properties and
reactivity.

Below is a 2D representation of the molecular structure:
Caption: 2D Molecular Structure of 2-Chloro-4-nitrobenzoic acid.

The physicochemical properties of 2-Chloro-4-nitrobenzoic acid are summarized in the table
below:
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Property Value Source
CAS Number 99-60-5 [6]
Molecular Formula C7HaCINOa4 [6]
Molecular Weight 201.56 g/mol [7]
Appearance Light yellow powder [7]
Melting Point 136-140 °C [6]
Boiling Point 362.2 °C at 760 mmHg [6]
Water Solubility 1g/L (20 °C) [6]
LogP 2.13 [6]

Synthesis and Reactivity

The synthesis of 2-Chloro-4-nitrobenzoic acid is a key process for its utilization as a chemical
intermediate. A common synthetic route involves the nitration of 2-chlorobenzoic acid. The
reaction conditions, particularly the temperature, are crucial to control the regioselectivity of the
nitration and minimize the formation of unwanted isomers.

A generalized workflow for the synthesis is depicted below:
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Caption: Generalized Synthetic Workflow for 2-Chloro-4-nitrobenzoic acid.
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The reactivity of 2-Chloro-4-nitrobenzoic acid is dictated by its functional groups. The carboxylic
acid group can undergo esterification and amidation reactions. The nitro group is readily
reduced to an amino group, providing a pathway to compounds like 4-Amino-2-chlorobenzoic
acid, a valuable building block for active pharmaceutical ingredients (APIs).[8] The chlorine
atom can be substituted through nucleophilic aromatic substitution, although this is generally
less facile due to the deactivating effect of the other electron-withdrawing groups.

Applications in Research and Drug Development

2-Chloro-4-nitrobenzoic acid and its derivatives are of significant interest in medicinal chemistry
and drug development.

Antiviral and Anticancer Agents: This compound has been investigated as a potential novel
therapy for immunodeficiency diseases and as an antiviral and anticancer agent.[3]

 Building Block for APIs: The reduction of the nitro group to an amine is a key transformation
that yields 4-amino-2-chlorobenzoic acid, an important intermediate in the synthesis of
various pharmaceuticals.[8]

o Crystal Engineering: The molecule has been used in studies of crystal engineering to form
co-crystals with other active pharmaceutical ingredients, which can improve physicochemical
properties like solubility and dissolution rate.[5]

o Intermediate in Organic Synthesis: Beyond pharmaceuticals, it serves as an intermediate in
the synthesis of dyes and other organic compounds.[1]

Experimental Protocols
5.1. Synthesis of 4-Amino-2-chlorobenzoic Acid via Reduction of
2-Chloro-4-nitrobenzoic Acid

A classic and effective method for the reduction of the nitro group is the use of tin(ll) chloride in
an acidic medium.[8]

Materials:

e 2-Chloro-4-nitrobenzoic acid
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Ethanol

Tin(Il) chloride dihydrate

Concentrated hydrochloric acid

Sodium hydroxide solution

Deionized water

Procedure:

Dissolve 2-chloro-4-nitrobenzoic acid in ethanol in a round-bottom flask.

» In a separate beaker, prepare a solution of tin(Il) chloride dihydrate (typically 4-5 equivalents)
in concentrated hydrochloric acid.

o Slowly add the tin(ll) chloride solution to the stirred solution of 2-chloro-4-nitrobenzoic acid.

e Heat the reaction mixture under reflux for a specified time, monitoring the reaction progress
by thin-layer chromatography (TLC).

» After the reaction is complete, cool the mixture to room temperature and carefully neutralize
the excess acid with a sodium hydroxide solution.

e The resulting precipitate of tin salts is removed by filtration.
» The filtrate is then acidified to precipitate the 4-amino-2-chlorobenzoic acid product.

e The product is collected by filtration, washed with cold water, and dried.

5.2. Spectroscopic Characterization

The structural elucidation of 2-Chloro-4-nitrobenzoic acid and its reaction products is typically
achieved through a combination of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
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e 1H NMR: Provides information about the number and chemical environment of the protons in
the molecule.

e 13C NMR: Provides information about the carbon skeleton of the molecule.[9][10]
Infrared (IR) Spectroscopy:

IR spectroscopy is used to identify the functional groups present in the molecule.
Characteristic peaks for the carboxylic acid (O-H and C=0 stretching), nitro group (N-O
stretching), and the C-CI bond can be observed.[11]

Mass Spectrometry (MS):

o Mass spectrometry provides information about the molecular weight and fragmentation
pattern of the molecule, confirming its identity.

Safety and Handling

2-Chloro-4-nitrobenzoic acid is an irritant and should be handled with appropriate personal
protective equipment (PPE).

o Health Hazards: Causes skin irritation, serious eye damage, and may cause respiratory
irritation.[10]

e Precautionary Measures:

[¢]

Wear protective gloves, protective clothing, eye protection, and face protection.

o

Use only in a well-ventilated area.

[e]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

o

Wash hands thoroughly after handling.
o Storage: Store in a well-ventilated place and keep the container tightly closed.

Always consult the Safety Data Sheet (SDS) for detailed safety information before handling this
chemical.
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Conclusion

2-Chloro-4-nitrobenzoic acid is a cornerstone intermediate in the synthesis of a variety of
valuable organic compounds, particularly in the pharmaceutical industry. Its well-defined
reactivity allows for the strategic introduction of functionalities to create complex molecular
architectures. A thorough understanding of its molecular structure, synthesis, and handling is
essential for researchers and scientists working in drug discovery and development. While the
specifically requested isomer, 5-Amino-2-chloro-4-nitrobenzoic acid, remains elusive in the
current body of scientific literature, the study of its close relatives like 2-Chloro-4-nitrobenzoic
acid provides a solid foundation for further exploration in this chemical space.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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